
Comparative Analysis of Display Drivers:
Toshiba TD-6301 and Sanyo LC7570

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TD-6301

Cat. No.: B10826828 Get Quote

For researchers, scientists, and professionals in drug development utilizing electronic

instrumentation, the selection of appropriate components is critical for ensuring accuracy and

reliability. This guide provides a detailed comparison of the Toshiba TD-6301, a versatile static

display driver, and a potential alternative, the Sanyo LC7570. Due to the discontinuation of

many older electronic components, identifying suitable replacements is a common challenge.

This document aims to provide a data-driven comparison to aid in this process.

Performance Specifications
A quantitative comparison of the key electrical and functional characteristics of the TD-6301
and LC7570 is presented below. Data has been compiled from the official datasheets for both

components.
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Feature Toshiba TD-6301AP/AN Sanyo LC7570

Supply Voltage (Vcc) 4.5V to 5.5V 4.5V to 5.5V

High-Level Input Voltage (VIH) 2.0V to Vcc 2.2V to Vcc

Low-Level Input Voltage (VIL) 0V to 0.8V 0V to 0.6V

Output Current - -

Segment (LED) 15mA (Typ) -

Segment (VFD) - 1.5mA (Typ)

Display Type Compatibility LED, VFD, LCD VFD

Number of Display Digits 3.5 digits (up to 1999) 4 digits

Data Input Format Serial Serial

Package Type DIP28, QFP30 DIP24, QFP44

Experimental Protocols
As direct experimental comparisons of these legacy components are not readily available in

published literature, this guide relies on the specifications provided in their respective

datasheets. The methodologies for key datasheet parameters are defined by the manufacturers

as follows:

Electrical Characteristics: These parameters, such as input voltage thresholds and output

current capabilities, are typically determined by the manufacturer under standardized test

conditions, including ambient temperature and supply voltage, to ensure consistent and

reliable operation within the specified ranges.

Functional Characteristics: The functionality of each driver, including the data transfer

protocol and the number of displayable digits, is defined by the internal logic of the integrated

circuit and is verified through functional testing by the manufacturer.

Signaling Pathway and Logic Diagrams
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To visualize the operation and decision-making process related to these components, the

following diagrams are provided.
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Start:
Need to replace TD-6301

What is the display type?

Is it a VFD?

Yes

Not a direct replacement.
Consider other alternatives.

No (LED/LCD)

Are the supply voltage
and logic levels compatible?

Requires level shifting
or different supply.

No

Is the pinout and package
compatible with the PCB?

Yes

Requires PCB redesign
or adapter.

No

Is the serial data format
compatible?

Yes

Requires firmware modification.

No

LC7570 may be a
suitable replacement.

Yes

Click to download full resolution via product page
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To cite this document: BenchChem. [Comparative Analysis of Display Drivers: Toshiba TD-
6301 and Sanyo LC7570]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826828#td-6301-cross-reference-and-equivalent-
parts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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